Cas no 1805374-49-5 (3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetic acid)

3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetic acid is a specialized pyridine derivative with a unique substitution pattern, combining chloro, difluoromethyl, nitro, and acetic acid functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate for synthesizing biologically active molecules. The presence of electron-withdrawing groups (nitro and chloro) and the difluoromethyl moiety enhances its reactivity in nucleophilic substitution and coupling reactions. The acetic acid side chain further allows for derivatization or conjugation, broadening its utility in drug design. Its structural features make it a valuable building block for developing novel compounds with potential applications in medicinal chemistry and crop protection.

3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetic acid structure

1805374-49-5 structure

Product Name:3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetic acid

CAS No:1805374-49-5

MF:C₈H₅ClF₂N₂O₄

MW:266.586107969284

CID:4807671

Update Time:2025-06-15

3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetic acid
- Inchi： 1S/C8H5ClF2N2O4/c9-6-4(1-5(14)15)12-2-3(8(10)11)7(6)13(16)17/h2,8H,1H2,(H,14,15)
- InChI Key： GCDHEMMSPLACHE-UHFFFAOYSA-N
- SMILES： ClC1=C(C(C(F)F)=CN=C1CC(=O)O)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 312
XLogP3: 1.4
Topological Polar Surface Area: 96

3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029045775-1g	3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetic acid	1805374-49-5	97%	1g	$1,549.60	2022-04-01

3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetic acid Related Literature

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Additional information on 3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetic acid

Research Briefing on 3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetic acid (CAS: 1805374-49-5)

3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetic acid (CAS: 1805374-49-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine backbone and functional groups, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a promising candidate for further investigation.

The synthesis of 3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetic acid involves multi-step chemical reactions, with recent advancements emphasizing improved yield and purity. Researchers have employed modern techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These methods ensure the accurate identification and quality control of the compound, which is critical for its application in pharmaceutical research.

In terms of biological activity, preliminary studies suggest that 3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetic acid exhibits notable interactions with specific enzyme targets. For instance, it has shown inhibitory effects on certain kinases, which are key players in various disease pathways. This property positions the compound as a potential lead molecule for the development of kinase inhibitors, which are highly sought after in oncology and inflammatory disease research.

Recent publications have also highlighted the compound's role in medicinal chemistry. Its structural features, including the difluoromethyl and nitro groups, contribute to its reactivity and binding affinity. These attributes make it a valuable scaffold for the design of novel therapeutic agents. Computational modeling and in vitro assays have been utilized to explore its interactions with biological targets, providing insights into its mechanism of action.

Despite its promise, challenges remain in the optimization of 3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetic acid for clinical applications. Issues such as solubility, stability, and pharmacokinetics need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the compound's full potential.

In conclusion, 3-Chloro-5-(difluoromethyl)-4-nitropyridine-2-acetic acid (CAS: 1805374-49-5) represents a compelling area of study in chemical biology and pharmaceutical research. Its unique properties and biological activities make it a promising candidate for drug development. Continued research and innovation will be crucial to translate these findings into practical therapeutic solutions.